Cas no 1343993-46-3 (1-Picolinoylazetidine-3-carboxylic acid)

• Product Name: 1-Picolinoylazetidine-3-carboxylic acid
• CAS No: 1343993-46-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5045981
• Update Time: 2025-11-01

1-Picolinoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-picolinoylazetidine-3-carboxylic acid
• 1-(pyridine-2-carbonyl)azetidine-3-carboxylic acid
• 1-Picolinoylazetidine-3-carboxylic acid

• Inchi： 1S/C10H10N2O3/c13-9(8-3-1-2-4-11-8)12-5-7(6-12)10(14)15/h1-4,7H,5-6H2,(H,14,15)
• InChI Key： YTXRGYWHTGDAOS-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C2C=CC=CN=2)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 0
• Topological Polar Surface Area: 70.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-Picolinoylazetidine-3-carboxylic acid

Introduction to 1-Picolinoylazetidine-3-carboxylic acid (CAS No. 1343993-46-3) and Its Emerging Applications in Chemical Biology

1-Picolinoylazetidine-3-carboxylic acid, identified by the chemical identifier CAS No. 1343993-46-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the azetidine class of heterocyclic molecules, which are known for their versatility in medicinal chemistry and drug development. The presence of both a picolinoyl group and a carboxylic acid moiety in its structure endows it with distinct chemical reactivity, making it a valuable scaffold for the synthesis of bioactive molecules.

The picolinoylazetidine-3-carboxylic acid scaffold has been explored in recent years as a potential pharmacophore for developing novel therapeutic agents. Its molecular framework allows for modifications at multiple positions, enabling the creation of derivatives with tailored biological properties. This flexibility has made it an attractive candidate for researchers aiming to develop drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the 1-picolinoylazetidine-3-carboxylic acid derivative's potential in modulating enzyme activity and interacting with biological targets. For instance, modifications of this compound have been shown to inhibit specific kinases, which are critical enzymes in cellular signaling pathways implicated in disease progression. The picolinoyl group, in particular, has been recognized for its ability to enhance binding affinity and selectivity, a crucial factor in drug design.

The CAS No. 1343993-46-3 compound has also been investigated for its role in developing inhibitors of proteases, which are enzymes involved in various physiological processes, including protein degradation and cell signaling. Researchers have leveraged the azetidine ring's conformational flexibility to design molecules that can effectively bind to protease active sites, thereby inhibiting their activity. This approach has shown promise in preclinical studies, where 1-picolinoylazetidine-3-carboxylic acid derivatives have demonstrated efficacy in reducing pathological protein aggregation associated with neurodegenerative diseases.

In addition to its applications in enzyme inhibition, 1-picolinoylazetidine-3-carboxylic acid has been explored as a building block for small-molecule drugs targeting membrane receptors. The compound's ability to interact with both hydrophobic and hydrophilic regions of biological targets makes it a versatile candidate for drug design. Recent advancements in computational chemistry have enabled the optimization of this scaffold through virtual screening and molecular docking studies, accelerating the discovery of novel bioactive compounds.

The picolinoylazetidine-3-carboxylic acid moiety has also been incorporated into prodrugs designed to enhance drug delivery and bioavailability. By leveraging the carboxylic acid functionality, researchers have developed prodrug formulations that release active pharmaceutical ingredients under specific physiological conditions. This approach has been particularly useful in designing targeted therapies that minimize systemic side effects while maximizing therapeutic efficacy.

From a synthetic chemistry perspective, 1-picolinoylazetidine-3-carboxylic acid (CAS No. 1343993-46-3) serves as a valuable intermediate in the synthesis of more complex molecules. Its structural features provide multiple sites for functionalization, allowing chemists to explore diverse chemical transformations. These include esterification, amidation, and alkylation reactions, which can be tailored to produce derivatives with specific biological activities.

The growing interest in 1-picolinoylazetidine-3-carboxylic acid is reflected in the increasing number of patents and scientific publications reporting its use in drug discovery programs. Pharmaceutical companies and academic research institutions are actively investigating this compound as a lead molecule or as part of larger libraries designed for high-throughput screening (HTS). The success of these efforts is driven by the compound's unique structural features and its potential to modulate key biological pathways.

Future directions in the study of 1-picolinoylazetidine-3-carboxylic acid may include exploring its applications in combination therapies, where it could be used alongside other drugs to enhance therapeutic outcomes. Additionally, advances in biocatalysis and green chemistry may provide new avenues for synthesizing this compound more efficiently and sustainably.

In conclusion, 1-picolinoylazetidine-3-carboxylic acid (CAS No. 1343993-46-3) is a promising compound with significant potential in chemical biology and drug development. Its unique structural properties make it a versatile scaffold for designing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.